Cas no 50635-20-6 (2-BENZOFURANCARBOXYLIC ACID, 5,7-DICHLORO-)

• Product Name: 2-BENZOFURANCARBOXYLIC ACID, 5,7-DICHLORO-
• CAS No: 50635-20-6
• MF: C₉H₄Cl₂O₃
• MW: 231.032260894775
• MDL: MFCD07432870
• CID: 3252371
• PubChem ID: 4771841
• Update Time: 2025-05-20

2-BENZOFURANCARBOXYLIC ACID, 5,7-DICHLORO- Chemical and Physical Properties

Names and Identifiers

• 2-BENZOFURANCARBOXYLIC ACID, 5,7-DICHLORO-
• 5,7-Dichloro-2-benzofurancarboxylic acid
• 5,7-dichloro-1-benzofuran-2-carboxylic acid
• DB-118240
• STL259689
• F80128
• SCHEMBL2896018
• 5,7-dichlorobenzofuran-2-carboxylic Acid
• UMAWXUWCWNETHP-UHFFFAOYSA-N
• AKOS000286111
• CS-0453096
• 5,7-dichlorobenzofuran-2-carboxylicAcid
• 50635-20-6

• MDL： MFCD07432870
• Inchi： 1S/C9H4Cl2O3/c10-5-1-4-2-7(9(12)13)14-8(4)6(11)3-5/h1-3H,(H,12,13)
• InChI Key： UMAWXUWCWNETHP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C=C(C(=O)O)OC=21)Cl

Computed Properties

• Exact Mass: 229.9537494g/mol
• Monoisotopic Mass: 229.9537494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-BENZOFURANCARBOXYLIC ACID, 5,7-DICHLORO-

Recent Advances in the Study of 2-BENZOFURANCARBOXYLIC ACID, 5,7-DICHLORO- (CAS: 50635-20-6)

2-BENZOFURANCARBOXYLIC ACID, 5,7-DICHLORO- (CAS: 50635-20-6) is a chlorinated benzofuran derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential applications in drug discovery and development. Recent research has focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of considerable interest to the scientific community.

One of the key areas of investigation has been the synthesis and optimization of 2-BENZOFURANCARBOXYLIC ACID, 5,7-DICHLORO-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing environmental impact. The researchers employed a green chemistry approach, utilizing catalytic methods to minimize waste and energy consumption. This advancement not only enhances the scalability of production but also aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

In terms of biological activity, recent studies have highlighted the compound's potential as an antimicrobial agent. A 2023 study in the European Journal of Medicinal Chemistry demonstrated that 2-BENZOFURANCARBOXYLIC ACID, 5,7-DICHLORO- exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, a finding that could pave the way for the development of new antibiotics to address the global challenge of antimicrobial resistance.

Another promising avenue of research involves the compound's potential anti-inflammatory properties. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2023) investigated the effects of 2-BENZOFURANCARBOXYLIC ACID, 5,7-DICHLORO- on inflammatory pathways. The results indicated significant inhibition of key pro-inflammatory cytokines, suggesting its potential as a lead compound for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of 2-BENZOFURANCARBOXYLIC ACID, 5,7-DICHLORO- as a therapeutic agent. Pharmacokinetic studies have revealed limitations in oral bioavailability, prompting researchers to explore prodrug strategies and formulation optimizations to improve drug delivery. Additionally, further toxicological assessments are needed to ensure safety and efficacy in clinical settings.

In conclusion, 2-BENZOFURANCARBOXYLIC ACID, 5,7-DICHLORO- (CAS: 50635-20-6) represents a compound with significant potential in the pharmaceutical and chemical biology fields. Ongoing research continues to uncover its diverse biological activities and therapeutic applications, while advancements in synthesis and formulation aim to overcome current limitations. As the scientific community delves deeper into its properties and mechanisms, this compound may well emerge as a valuable tool in the fight against infectious and inflammatory diseases.